Cas no 13651-58-6 (Benzenemethanol, 3,4-dimethyl-, acetate)
13651-58-6 structure
Product Name:Benzenemethanol, 3,4-dimethyl-, acetate
CAS No:13651-58-6
MF:C11H14O2
MW:178.227663516998
CID:1240742
PubChem ID:12424611
Update Time:2025-04-20
Benzenemethanol, 3,4-dimethyl-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3,4-dimethyl-, acetate
- 3,4-Dimethylbenzyl acetate
- SCHEMBL13034135
- 13651-58-6
- DTXSID101037009
-
- Inchi: 1S/C11H14O2/c1-8-4-5-11(6-9(8)2)7-13-10(3)12/h4-6H,7H2,1-3H3
- InChI Key: ZEINVEXGTNYWJK-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CC1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 178.099379685g/mol
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Benzenemethanol, 3,4-dimethyl-, acetate Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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